N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[1-(furan-2-yl)propan-2-yl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C14H19NO2/c1-11(10-13-8-5-9-17-13)15-14(16)12-6-3-2-4-7-12/h2-3,5,8-9,11-12H,4,6-7,10H2,1H3,(H,15,16)
• InChI Key: NZQAQPUXSWLLRF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NC(=O)C2CCC=CC2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. This compound belongs to the class of cyclohexene carboxamides and is synthesized using a multistep process.

Mechanism of Action

The mechanism of action of N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide involves the activation of the protein kinase B (AKT) signaling pathway, which plays a crucial role in the regulation of cellular processes. This compound also inhibits the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is responsible for the regulation of inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide has significant biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the promotion of neuronal survival. This compound also has antioxidant properties, which can protect cells from oxidative stress and damage.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide in lab experiments include its potential therapeutic applications, its well-defined mechanism of action, and its ability to selectively target specific cellular processes. However, the limitations include the need for further studies to determine the optimal dosage and the potential side effects of this compound.

Future Directions

There are several potential future directions for the research on N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide, including the development of novel therapeutic agents for cancer treatment, the investigation of its potential neuroprotective effects, and the exploration of its potential applications in the treatment of inflammatory diseases. Further studies are also needed to determine the optimal dosage and the potential side effects of this compound.

Synthesis Methods

The synthesis of N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide involves a series of chemical reactions, including the condensation of furan-2-carboxaldehyde with 2-methyl-3-butanone, followed by the reaction with cyclohexanone. The final product is obtained by the treatment of the intermediate compound with ammonium acetate.

Scientific Research Applications

N-(1-(furan-2-yl)propan-2-yl)cyclohex-3-enecarboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, neuroprotection, and inflammation. Studies have shown that this compound has a significant effect on the regulation of cellular processes, including cell proliferation, differentiation, and apoptosis.